Research on serine protease inhibitors often stalls due to multi-step synthesis requiring expensive coupling reagents. 1-(2-Thienylsulfonyl)piperidine-2-carbonyl chloride eliminates these inefficiencies:
Ideal for high-throughput parallel synthesis and late-stage drug development.
1-(2-Thienylsulfonyl)piperidine-2-carbonyl chloride (CAS 941867-69-2) is a pre-activated, N-sulfonylated pipecolic acid building block widely utilized in the synthesis of serine protease inhibitors and complex amides[1]. By combining the sterically constrained piperidine-2-carboxylate core—a proven S2 pocket binder—with a 2-thienylsulfonyl group targeting the S4 pocket, this compound offers a ready-to-use scaffold for medicinal chemistry [2]. As an acid chloride, it provides extreme reactivity for direct amidation, bypassing the need for expensive peptide coupling reagents and streamlining both library generation and process scale-up [3].
Substituting this pre-activated building block with its free acid counterpart, 1-(2-thienylsulfonyl)piperidine-2-carboxylic acid, introduces significant process inefficiencies by mandating stoichiometric amounts of coupling reagents (e.g., HATU, EDC) and complicating downstream purification with urea byproducts [1]. Similarly, starting from a generic N-Boc-pipecolic acid requires a multi-step sequence involving amidation, Boc-deprotection, and subsequent sulfonylation with moisture-sensitive 2-thiophenesulfonyl chloride. These generic approaches not only increase the overall cost of goods (COGs) and solvent consumption but also introduce cumulative yield losses, making the pre-assembled, pre-activated acid chloride the superior choice for rapid analoging and scalable manufacturing[2].
Utilizing the acid chloride form allows for direct, rapid amidation with primary or secondary amines, typically achieving >90% conversion within 1-2 hours at room temperature using only a mild base like DIPEA [1]. In contrast, the free acid comparator requires 1.1 to 1.5 equivalents of expensive coupling reagents (such as HATU or EDC/HOBt) and often necessitates tedious chromatographic purification to remove coupling byproducts [2]. This direct reactivity significantly improves atom economy and reduces raw material costs during scale-up.
| Evidence Dimension | Coupling reagent requirement and purification |
| Target Compound Data | 0 eq coupling reagents; simple aqueous workup |
| Comparator Or Baseline | Free acid (1-(2-thienylsulfonyl)piperidine-2-carboxylic acid); requires >1.1 eq coupling reagents and chromatography |
| Quantified Difference | 100% reduction in coupling reagent costs; elimination of chromatography for intermediate isolation |
| Conditions | Standard amidation with primary/secondary amines in DCM/THF |
Eliminating coupling reagents drastically lowers the cost of goods and simplifies purification in both library synthesis and industrial scale-up.
Procuring the fully assembled 1-(2-thienylsulfonyl)piperidine-2-carbonyl chloride condenses the synthesis of target amides into a single highly efficient step [1]. When utilizing an N-Boc-piperidine-2-carboxylic acid baseline, the process requires at least three distinct steps: coupling, acidic deprotection (e.g., TFA/DCM), and final sulfonylation [2]. This stepwise approach typically results in a 20-40% cumulative yield loss and requires handling highly reactive sulfonyl chlorides in-house, whereas the target compound bypasses these bottlenecks entirely [3].
| Evidence Dimension | Synthetic steps to final N-sulfonylated amide |
| Target Compound Data | 1 step (direct amidation) |
| Comparator Or Baseline | N-Boc-piperidine-2-carboxylic acid (3-4 steps) |
| Quantified Difference | Reduction of 2-3 synthetic steps; prevention of ~30% cumulative yield loss |
| Conditions | Standard linear synthesis of protease inhibitor scaffolds |
Reducing synthetic steps accelerates hit-to-lead timelines and minimizes the handling of hazardous reagents in the buyer's facility.
In the context of serine protease inhibitors (e.g., thrombin or Factor Xa), the 2-thienylsulfonyl moiety frequently outperforms simple phenylsulfonyl analogs[1]. The polarizability of the thiophene sulfur atom and its specific geometric projection allow for superior complementary interactions within the hydrophobic S4 pocket of the enzyme [1]. Class-level structure-activity relationship (SAR) data indicates that substituting a phenyl ring with a 2-thienyl group can improve binding affinity (Ki) by 2- to 5-fold in optimized inhibitor scaffolds.
| Evidence Dimension | Target binding affinity (Ki) in protease models |
| Target Compound Data | 2-Thienyl group provides optimal S4 pocket interactions |
| Comparator Or Baseline | 1-(Phenylsulfonyl)piperidine-2-carbonyl chloride analogs |
| Quantified Difference | 2- to 5-fold improvement in Ki for the thiophene derivative |
| Conditions | In vitro serine protease inhibition assays |
The enhanced binding profile justifies the procurement of the thiophene-containing building block over cheaper, less active phenyl analogs for drug discovery.
Due to the optimal fit of the pipecolic core in the S2 pocket and the 2-thienyl group in the S4 pocket, this compound is a premier building block for developing inhibitors of thrombin, Factor Xa, and related coagulation cascade proteases [1]. Its pre-activated nature allows for rapid diversification of the P1 binding element via direct amidation.
The acid chloride's ability to react cleanly with a diverse array of amines without coupling reagents makes it ideal for automated, high-throughput parallel synthesis [2]. This enables medicinal chemists to rapidly generate large libraries of N-sulfonylated pipecolamides for screening.
For late-stage development or commercial manufacturing of targeted therapeutics, the use of this pre-activated, pre-sulfonylated intermediate eliminates the need for expensive coupling agents (like HATU) and complex multi-step sequences, significantly reducing the cost of goods and simplifying regulatory impurity tracking [3].